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Compound of Interest

5-Bromo-2-methoxy-4-
Compound Name: o
methylpyridine

Cat. No.: B021950

An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methoxy-4-
methylpyridine

This technical guide provides a comprehensive overview of the known physical properties of 5-
Bromo-2-methoxy-4-methylpyridine, a chemical compound utilized in organic synthesis. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Physicochemical Properties

The physical and chemical characteristics of 5-Bromo-2-methoxy-4-methylpyridine are
summarized below. These properties are essential for its handling, application in synthetic
protocols, and for quality control purposes.
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Property Value Source(s)
CAS Number 164513-39-7 [11[2][3]
Molecular Formula C7HsBrNO [2][3]
Molecular Weight 202.05 g/mol [2][3]
Appearance White to Almost white powder 2]

to crystal
Melting Point 33-40 °C [1]2][4]
Boiling Point 229.6 £ 35.0 °C (Predicted) [1]
Density 1.45 g/mL [1]
Purity >98.0% (GC) [2]
Flash Point 225 °F [1]
Storage Temperature Refrigerated (0-10°C) [2]

Synthetic Pathway Overview

5-Bromo-2-methoxy-4-methylpyridine serves as a valuable intermediate in the synthesis of
more complex molecules, including various pharmaceuticals and agrochemicals.[5] A general
representation of its role in a synthetic workflow is outlined below.
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Caption: General synthetic workflow illustrating the role of 5-Bromo-2-methoxy-4-

methylpyridine.

Experimental Protocols
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While detailed experimental procedures for determining the physical properties of this specific

compound are not readily available in the literature, the following section outlines generalized

protocols commonly used for pyridine derivatives.[6]

Determination of Melting Point

Methodology: The melting point is determined using the capillary method. A small, finely
powdered sample of the crystalline compound is packed into a thin-walled capillary tube that
is sealed at one end. The capillary tube is then placed in a calibrated melting point
apparatus. The temperature is raised slowly, and the range from the temperature at which
the first drop of liquid appears to the temperature at which the entire sample becomes liquid
is recorded as the melting point range.[6]

Determination of Boiling Point (Micro Method)

Methodology: For determining the boiling point of a small quantity of liquid, a micro method is
employed. A small volume of the substance is placed into a small test tube. A capillary tube,
sealed at one end, is inverted and placed within the liquid. This assembly is attached to a
thermometer and heated in a suitable apparatus, such as a Thiele tube. The temperature at
which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.
The boiling point is the temperature at which the liquid begins to re-enter the capillary tube
upon cooling.[6]

Determination of Density

Methodology (Pycnometer Method): The density of the substance (if liquid at the
measurement temperature) can be determined using a pycnometer. The mass of the clean,
dry pycnometer is accurately measured. It is then filled with the liquid, ensuring the volume is
precise by removing any excess. The mass of the filled pycnometer is recorded. The density
is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[6]
For solids, gas pycnometry or displacement methods can be used.

Determination of Solubility

Methodology: The solubility profile is assessed by adding a small, measured amount of 5-
Bromo-2-methoxy-4-methylpyridine (e.g., 10 mg) to a test tube containing a specific
volume of a solvent (e.g., 1 mL). The mixture is agitated at a controlled temperature. The
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solubility is determined by visual observation, noting whether the compound dissolves
completely, partially, or remains insoluble. This procedure is repeated with a variety of
solvents of differing polarities (e.g., water, ethanol, acetone, dichloromethane, hexane) to
establish a comprehensive solubility profile.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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